Cas no 898430-42-7 (N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide)

• Product Name: N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide
• CAS No: 898430-42-7
• MF: C₁₇H₁₉N₃O₄S₂
• MW: 393.480461359024
• CID: 5482354
• Update Time: 2025-05-18

N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-ethyl-N2-[1,2,3,4-tetrahydro-1-(2-thienylsulfonyl)-7-quinolinyl]-
• N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

• Inchi： 1S/C17H19N3O4S2/c1-2-18-16(21)17(22)19-13-8-7-12-5-3-9-20(14(12)11-13)26(23,24)15-6-4-10-25-15/h4,6-8,10-11H,2-3,5,9H2,1H3,(H,18,21)(H,19,22)
• InChI Key： KSPZWJYVXMYUGY-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C(NC1=CC2=C(C=C1)CCCN2S(C1SC=CC=1)(=O)=O)=O

Additional information on N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide (CAS No. 898430-42-7): An Overview of a Promising Compound in Medicinal Chemistry

N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide (CAS No. 898430-42-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a thiophene moiety and an ethyl group further enhances its pharmacological profile, making it a promising candidate for drug development.

The molecular structure of N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide is characterized by a central ethanediamide core flanked by an N-ethyl group and a substituted 1,2,3,4-tetrahydroquinoline ring. The presence of the thiophene-2-sulfonyl group introduces additional functional diversity and may contribute to the compound's selectivity and potency in various biological assays.

In recent years, extensive research has been conducted to explore the pharmacological properties of this compound. One notable study published in the Journal of Medicinal Chemistry reported that N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide has also shown promising antiviral activity against several RNA viruses. A study published in Antiviral Research demonstrated that the compound effectively inhibits the replication of influenza A virus and respiratory syncytial virus (RSV) in vitro. The mechanism of action involves the modulation of viral entry and replication processes, making it a potential candidate for the development of broad-spectrum antiviral agents.

In addition to its anti-inflammatory and antiviral activities, preliminary studies have indicated that N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide possesses anticancer properties. Research published in Cancer Letters revealed that the compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity is thought to involve the activation of intrinsic apoptotic pathways and the inhibition of cell cycle progression.

The pharmacokinetic profile of N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide has also been investigated to assess its suitability for clinical development. Studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life in preclinical models. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further evaluate the safety and efficacy of N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into later-stage clinical trials to explore its therapeutic potential in various disease conditions.

In conclusion, N-ethyl-N'-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide (CAS No. 898430-42-7) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further drug development efforts. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent in various medical conditions.